Cas no 1267768-39-7 (2-(5-bromothiophen-2-yl)methylpyrrolidine)

• Product Name: 2-(5-bromothiophen-2-yl)methylpyrrolidine
• CAS No: 1267768-39-7
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 5811729
• PubChem ID: 64090338
• Update Time: 2025-10-31

2-(5-bromothiophen-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(5-bromo-2-thienyl)methyl]-
• 2-(5-bromothiophen-2-yl)methylpyrrolidine
• CS-0265915
• 2-[(5-bromothiophen-2-yl)methyl]pyrrolidine
• 2-((5-Bromothiophen-2-yl)methyl)pyrrolidine
• EN300-1231104
• AKOS013407626
• 1267768-39-7

• Inchi： 1S/C9H12BrNS/c10-9-4-3-8(12-9)6-7-2-1-5-11-7/h3-4,7,11H,1-2,5-6H2
• InChI Key： FNHJZJRJJPZFEZ-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1SC(Br)=CC=1

Computed Properties

• Exact Mass: 244.98738g/mol
• Monoisotopic Mass: 244.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 302.4±27.0 °C(Predicted)
• pka: 10.32±0.10(Predicted)

Additional information on 2-(5-bromothiophen-2-yl)methylpyrrolidine

2-(5-Bromothiophen-2-yl)methylpyrrolidine (CAS No. 1267768-39-7): A Comprehensive Overview

2-(5-Bromothiophen-2-yl)methylpyrrolidine, also known by its CAS registry number 1267768-39-7, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a bromothiophene moiety, making it a versatile building block for various chemical transformations and applications.

The molecular structure of 2-(5-bromothiophen-2-yl)methylpyrrolidine consists of a five-membered pyrrolidine ring fused with a thiophene ring containing a bromine substituent. This arrangement imparts the compound with distinct electronic and steric properties, which are highly desirable in drug design and materials synthesis. Recent studies have highlighted its potential as a precursor for the development of novel bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents.

One of the most notable aspects of this compound is its role in modern drug discovery. Researchers have utilized 2-(5-bromothiophen-2-yl)methylpyrrolidine as a key intermediate in the synthesis of various bioactive compounds. For instance, recent advancements in medicinal chemistry have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory pathways. This has led to promising results in preclinical models, suggesting potential therapeutic applications in conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological significance, 1267768-39-7 has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have explored its ability to form self-assembled monolayers and its potential as a component in organic field-effect transistors (OFETs). These findings underscore the compound's versatility across multiple disciplines.

The synthesis of 2-(5-bromothiophen-2-yl)methylpyrrolidine typically involves multi-step reactions, often utilizing palladium-catalyzed cross-coupling techniques. These methods allow for precise control over the compound's structure, enabling researchers to tailor its properties for specific applications. The ease of functionalization further enhances its utility as a building block in complex molecule synthesis.

From an environmental perspective, understanding the behavior and degradation pathways of CAS No. 1267768-39-7 is crucial for ensuring sustainable practices in chemical manufacturing. Recent eco-toxicological studies have focused on assessing its potential impact on aquatic ecosystems, with findings indicating that proper waste management and disposal protocols are essential to mitigate any adverse effects.

In conclusion, 2-(5-bromothiophen-2-yl)methylpyrrolidine (CAS No. 1267768-39-7) stands out as a versatile and valuable compound with diverse applications across multiple scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.